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Compound of Interest

Compound Name: 3,4-Dibromo-7-methylquinoline
CAS No.: 1211016-21-5
Cat. No.: B566948
Get Quote
. J

While specific experimental data for 3,4-Dibromo-7-methylquinoline is limited, we can infer its
general properties based on related structures like 7-Bromo-4-methylquinoline and other
dibromo-quinoline derivatives.
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Property

Inferred
Value/Characteristic

Rationale & Scientific
Insight

Based on the chemical

Molecular Formula C10H7Br2N
structure.
] Calculated from the molecular
Molecular Weight 299.98 g/mol
formula.
Likely a solid (e.g., off-white, Many substituted quinolines
Appearance light brown, or pale beige are solids at room
powder/crystals) temperature[1].
Insoluble or sparingly soluble The aromatic quinoline core
Solubility in water; soluble in organic and bromine atoms contribute

solvents

to its lipophilicity.

Thermal Stability

Stable under recommended
storage conditions.
Decomposition may occur at
elevated temperatures,

releasing toxic fumes.

Halogenated organic
compounds can release
hydrogen bromide and
nitrogen oxides upon

decomposition.

Hazard Identification and Classification: A
Synthesized Approach

Based on the hazard classifications of various bromoquinolines and methylquinolines, a

conservative hazard profile for 3,4-Dibromo-7-methylquinoline is proposed. The following

GHS classifications are anticipated:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[2]

cause respiratory irritation.[3][5]

Skin Corrosion/Irritation (Category 2): Causes skin irritation.[3][4]
Serious Eye Damage/Eye Irritation (Category 2): Causes serious eye irritation.[3][4]

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System: May
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The presence of two bromine atoms on the quinoline ring may enhance its irritant properties
compared to mono-brominated analogs. The quinoline core itself is associated with potential
long-term health effects, including mutagenicity and carcinogenicity, which warrants a cautious
approach even in the absence of specific data for this derivative.[6][7]

3,4-Dibromo-7-methylquinoline

Anticipated GHS Pictograms Exclamation Mark

Associated Health Hazards

Harmful if swallowed Causes skin irritation Causes serious eye irritation May cause respiratory irritation

Click to download full resolution via product page

Caption: Anticipated GHS Hazard Classification.

Safe Handling and Personal Protective Equipment
(PPE)

Given the anticipated hazards, a multi-layered approach to safety is essential. The core
principle is to minimize all routes of exposure.

Engineering Controls

e Chemical Fume Hood: All handling of 3,4-Dibromo-7-methylquinoline, including weighing
and solution preparation, must be conducted in a certified chemical fume hood to prevent
inhalation of dust or vapors.[8]

» Ventilation: Ensure the laboratory has adequate general ventilation.

Personal Protective Equipment (PPE)
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The selection of appropriate PPE is critical. The following are mandatory:

o Eye and Face Protection: Wear chemical safety goggles and a face shield.[9] Standard

safety glasses are not sufficient.

e Hand Protection: Use chemically resistant gloves, such as nitrile or neoprene. Inspect gloves

for any signs of degradation or puncture before use.[10]

» Skin and Body Protection: A lab coat is required. For larger quantities or when there is a

significant risk of splashing, a chemically resistant apron and sleeves are recommended.

» Respiratory Protection: While working in a fume hood should be sufficient, if there is a

potential for exposure outside of this control, a NIOSH-approved respirator with an

appropriate cartridge for organic vapors and particulates should be used.

Primary Engineering Control

" 5 = P Work in a Certified Chemical Safety Goggles Chemically Resistant Gloves
Handling 3,4-Dibromo-7-methylquinoline d Chemical Fume Hood " + Face Shield (e.g., Nitrile) Lab Coat

Mandatory Personal Protective Equipment
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Caption: Mandatory PPE and Engineering Controls Workflow.

First-Aid Measures: Immediate Response Protocols

In the event of an exposure, rapid and correct first aid is crucial.
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Exposure Route

First-Aid Protocol

Scientific Rationale

Inhalation

1. Immediately move the
individual to fresh air.[3] 2. If
breathing is difficult, administer
oxygen. 3. Seek immediate

medical attention.

To remove the individual from
the source of exposure and

provide respiratory support.

Skin Contact

1. Immediately flush the
affected area with copious
amounts of water for at least
15 minutes. 2. Remove
contaminated clothing while
flushing. 3. Wash the area with
soap and water. 4. Seek
medical attention if irritation

persists.

To dilute and remove the
chemical from the skin surface,
minimizing irritation and

potential absorption.

Eye Contact

1. Immediately flush eyes with
a gentle, steady stream of
water for at least 15 minutes,
holding the eyelids open.[3]
[10] 2. Remove contact lenses
if present and easy to do so. 3.
Seek immediate medical

attention.

To physically remove the
chemical from the eye and

prevent serious damage.

Ingestion

1. Do NOT induce vomiting. 2.
Rinse the mouth with water.[3]
[11] 3. If the person is
conscious, have them drink
one or two glasses of water to
dilute the substance. 4. Seek

immediate medical attention.

Inducing vomiting can cause
further damage to the
esophagus. Dilution can help
to reduce the concentration of

the chemical in the stomach.

Storage and Stability

Proper storage is essential to maintain the integrity of the compound and ensure safety.
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» Conditions for Safe Storage:
o Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][3]
o Keep away from incompatible materials such as strong oxidizing agents.

o The recommended storage temperature is often room temperature, but for long-term
stability, refrigeration (2-8°C) may be advisable, especially if the compound is of high
purity for sensitive applications.

e Incompatibilities:
o Strong Oxidizing Agents: Can react exothermically.
o Strong Acids and Bases: May cause decomposition.[3]

Spill and Disposal Considerations

Accidental release must be handled with care to prevent exposure and environmental
contamination.

Spill Response

o Evacuate: Clear the area of all non-essential personnel.
e Ventilate: Ensure the area is well-ventilated.
» Contain: Prevent the spill from spreading or entering drains.[5][9]

o Absorb: For small spills, use an inert absorbent material (e.g., vermiculite, sand, or earth).
Do not use combustible materials like paper towels.

o Collect: Carefully sweep or scoop the absorbed material into a suitable, labeled container for
hazardous waste.[3]

o Decontaminate: Clean the spill area with a suitable solvent (e.g., ethanol), followed by soap
and water.
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e Dispose: All contaminated materials, including PPE, must be disposed of as hazardous
waste.

Waste Disposal

Disposal of 3,4-Dibromo-7-methylquinoline and its containers must be in accordance with all
local, state, and federal regulations. Contact a licensed professional waste disposal service. Do
not dispose of down the drain or in general waste.[3][11]

Conclusion

While the complete toxicological profile of 3,4-Dibromo-7-methylquinoline has not been fully
elucidated, a cautious and informed approach based on the known hazards of structurally
related compounds is essential for its safe use in a research setting. By adhering to the
engineering controls, personal protective equipment guidelines, and emergency procedures
outlined in this guide, researchers can mitigate the risks associated with handling this
compound. The principles of minimizing exposure, proper storage, and responsible disposal
are the cornerstones of a robust safety culture in any laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Compound Identification and Inferred Physicochemical
Properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b566948/docs#compound-identification-and-inferred-
physicochemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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